molecular formula C12H18N4O B8335773 2-(2-(4-Methylpiperazin-1-yl)pyridin-4-yl)acetamide

2-(2-(4-Methylpiperazin-1-yl)pyridin-4-yl)acetamide

Cat. No. B8335773
M. Wt: 234.30 g/mol
InChI Key: HNZAGACGTGPRQZ-UHFFFAOYSA-N
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Description

2-(2-(4-Methylpiperazin-1-yl)pyridin-4-yl)acetamide is a useful research compound. Its molecular formula is C12H18N4O and its molecular weight is 234.30 g/mol. The purity is usually 95%.
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properties

Product Name

2-(2-(4-Methylpiperazin-1-yl)pyridin-4-yl)acetamide

Molecular Formula

C12H18N4O

Molecular Weight

234.30 g/mol

IUPAC Name

2-[2-(4-methylpiperazin-1-yl)pyridin-4-yl]acetamide

InChI

InChI=1S/C12H18N4O/c1-15-4-6-16(7-5-15)12-9-10(2-3-14-12)8-11(13)17/h2-3,9H,4-8H2,1H3,(H2,13,17)

InChI Key

HNZAGACGTGPRQZ-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)C2=NC=CC(=C2)CC(=O)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of methyl 2-(2-(4-methylpiperazin-1-yl)pyridin-4-yl)acetate (750 mg, 2.81 mmol) in methanolic ammonia (10 ml) was heated in a steel bomb at 90° C. for 72 h. The reaction mixture was cooled to room temperature, concentrated and dried in vacuum to afford the crude product. Purification by triturating with diethyl ether afforded 370 mg (31%) of 2-(2-(4-methylpiperazin-1-yl)pyridin-4-yl)acetamide as a light brown color solid.
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Synthesis routes and methods II

Procedure details

[2-(4-Methyl-piperazin-1-yl)-pyridin-4-yl]-acetic acid tert-butyl ester (95 mg, 0.33 mmol) is dissolved in a mixture of TFA and CH2Cl2 (5 ml/5 ml) and stirred at RT. After 1 h at RT, TLC analysis indicated complete conversion of starting material. The solvent is removed by rotary evaporation, and replaced by dry DMF (1.5 ml). Under an atmosphere of argon, carbonyl diimidazole (58 mg, 0.36 mmol) is added. After 20 minutes at RT, TLC analysis indicated complete conversion of the carboxylic acid. An aqueous solution of ammonia (25%, 6 ml) is added at RT. After 15 minutes at RT, solvents are removed under high vacuum. The residue is dissolved in CH2Cl2/MeOH (9:1) and purified by FCC (CH2Cl2/MeOH, slow gradient from 95:5 to 40:60) to yield the title compound. 1H NMR (d4-MeOD, 400 MHz): δ 2.35 (s, 3H), 2.56 (m, 4H), 3.46 (s, 2H), 3.54 (m, 4H), 6.66 (d, J=6 Hz, 1H), 6.78 (s, 1H), 8.02 (d, J=6 Hz, 1H). ES+−MS: 235.3 [M+H]+.
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